Cas no 52751-61-8 (4-[(4-hydroxy-3-nitrophenyl)methyl]-2-nitrophenol)
52751-61-8 structure
Product Name:4-[(4-hydroxy-3-nitrophenyl)methyl]-2-nitrophenol
CAS No:52751-61-8
MF:C13H10N2O6
MW:290.228303432465
CID:1579284
PubChem ID:251214
Update Time:2025-04-21
4-[(4-hydroxy-3-nitrophenyl)methyl]-2-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-nitrophenol
- 4,4'-methanediylbis(2-nitrophenol)
- NSC71487
- AC1L5JCD
- AC1Q5AP3
- NCIOpen2_003308
- CTK4J6431
- AR-1F8045
- NSC-71487
- AG-J-35505
- 4,4'-methanediylbis(2-nitrophenol); NSC71487; AC1L5JCD; AC1Q5AP3; NCIOpen2_003308; CTK4J6431; AR-1F8045; NSC-71487; AG-J-35505;
- 52751-61-8
- bis(3-nitro-4-hydroxyphenyl)methane
- DTXSID90290857
- DTOMAXGIWFLDMR-UHFFFAOYSA-N
- SCHEMBL69585
- bis-(4-hydroxy-5-nitrophenyl)methane
-
- Inchi: 1S/C13H10N2O6/c16-12-3-1-8(6-10(12)14(18)19)5-9-2-4-13(17)11(7-9)15(20)21/h1-4,6-7,16-17H,5H2
- InChI Key: DTOMAXGIWFLDMR-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CC1C=CC(=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 290.0539
- Monoisotopic Mass: 290.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.532
- Boiling Point: 477.2°C at 760 mmHg
- Flash Point: 201.6°C
- Refractive Index: 1.69
- PSA: 126.74
- LogP: 3.55140
4-[(4-hydroxy-3-nitrophenyl)methyl]-2-nitrophenol Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
52751-61-8 (4-[(4-hydroxy-3-nitrophenyl)methyl]-2-nitrophenol) Related Products
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